Cas no 1700177-38-3 (2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 1700177-38-3
• MF: C₈H₆F₄O₂
• MW: 210.125656604767
• CID: 5896307
• PubChem ID: 20776970
• Update Time: 2025-10-19

2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• EN300-1931579
• 1700177-38-3
• SCHEMBL13885099
• XJJLQQAEEOQAOY-UHFFFAOYSA-N

• Inchi： 1S/C8H6F4O2/c9-5-3-4(1-2-6(5)13)7(14)8(10,11)12/h1-3,7,13-14H
• InChI Key： XJJLQQAEEOQAOY-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)F)O)O)(F)F

Computed Properties

• Exact Mass: 210.03039208g/mol
• Monoisotopic Mass: 210.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

Research Briefing on 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS: 1700177-38-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS: 1700177-38-3) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated phenol derivative exhibits unique physicochemical properties due to its trifluoro-hydroxyethyl moiety, making it a promising candidate for drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol via a novel catalytic asymmetric hydrogenation route, achieving high enantioselectivity (up to 98% ee). The researchers highlighted the compound's stability under physiological conditions and its potential as a building block for more complex pharmaceutical agents. The presence of both fluorine and hydroxyl groups in the molecule provides opportunities for hydrogen bonding and hydrophobic interactions, which are crucial for target binding.

In pharmacological investigations, this compound has shown interesting activity as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro studies indicate that it may act as a positive allosteric modulator at GABA_A receptors, with subtype selectivity that could be exploited for the development of new anxiolytic or anticonvulsant drugs. The trifluoro-hydroxyethyl group appears to play a critical role in this activity, as demonstrated by structure-activity relationship studies comparing it with similar phenolic compounds.

The metabolic stability of 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol has been evaluated in recent pharmacokinetic studies. Data from liver microsome assays show moderate hepatic clearance, with the fluorine atoms contributing to metabolic resistance. This property, combined with favorable blood-brain barrier permeability predicted by in silico models, suggests potential central nervous system applications. However, researchers caution that further optimization may be needed to improve oral bioavailability.

Recent crystallographic studies have revealed important insights into the molecular interactions of this compound. X-ray diffraction analysis of its co-crystals with various proteins has shown that the hydroxyl group forms strong hydrogen bonds with key amino acid residues, while the trifluoroethyl moiety contributes to binding through hydrophobic effects. These structural insights are guiding the design of derivatives with improved target affinity and selectivity.

In the field of radiopharmaceuticals, 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol has shown promise as a precursor for ¹⁸F-labeled tracers for positron emission tomography (PET) imaging. The presence of the fluorine atom allows for relatively straightforward radiolabeling, and early studies suggest good in vivo stability of the radiolabeled products. This application could significantly expand the compound's utility in diagnostic medicine.

Ongoing research is exploring the compound's potential in other therapeutic areas, including as an anti-inflammatory agent and in the treatment of neurodegenerative diseases. The unique electronic properties imparted by the fluorine atoms appear to influence its interactions with various biological targets in ways that are still being elucidated. Future studies will need to address questions regarding optimal dosing, potential toxicity, and the full spectrum of pharmacological activities.

In conclusion, 2-fluoro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol represents a versatile scaffold in medicinal chemistry with multiple potential applications. Its recent emergence in the literature underscores the growing importance of fluorinated phenolic compounds in drug discovery. As research progresses, this molecule may serve as a key starting point for the development of novel therapeutic agents across several disease areas.